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Compound of Interest

Compound Name: K03861

Cat. No.: B1684544 Get Quote

Technical Support Center: K03861
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on handling the CDK2 inhibitor K03861, with a

special focus on issues related to its solvent, the moisture-absorbing dimethyl sulfoxide

(DMSO). Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed

experimental protocols, and summarized data to ensure the accuracy and reproducibility of

your experiments.

Frequently Asked Questions (FAQs)
Q1: What is K03861 and what is its mechanism of action?

K03861, also known as AUZ454, is a potent and selective type II inhibitor of Cyclin-dependent

kinase 2 (CDK2).[1][2] It functions by competing with the binding of activating cyclins to CDK2,

thereby inhibiting its kinase activity.[1][2] CDK2 is a key regulator of cell cycle progression,

particularly during the G1/S transition. By inhibiting CDK2, K03861 can block cell proliferation,

making it a subject of interest in cancer research.[2]

Q2: What is the recommended solvent for dissolving K03861?

The recommended solvent for preparing stock solutions of K03861 is high-quality, anhydrous

dimethyl sulfoxide (DMSO).[1][2]
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Q3: Why is it crucial to use fresh, anhydrous DMSO when working with K03861?

DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[3][4][5]

The presence of water in DMSO can significantly decrease the solubility of K03861, leading to

precipitation of the compound from stock solutions.[1][2][4] This can result in inaccurate

concentrations in your experiments and poor reproducibility. Therefore, it is strongly

recommended to use a fresh, unopened bottle of anhydrous DMSO or to properly store DMSO

to prevent moisture absorption.

Q4: How should I store my K03861 solid compound and its DMSO stock solution?

Proper storage is critical to maintain the integrity of K03861 and its solutions.

Solid K03861: Store the powdered form at -20°C for up to 3 years.[2]

K03861 in DMSO Stock Solution: Aliquot the stock solution into single-use vials to avoid

repeated freeze-thaw cycles.[1] Store these aliquots at -80°C for up to one year or at -20°C

for up to one month.[1]

Q5: My K03861 solution in DMSO, which was initially clear, now shows precipitation. What

should I do?

Precipitation from a DMSO stock solution upon storage or after freeze-thaw cycles is a

common issue, often caused by the DMSO absorbing atmospheric moisture.[4] The increased

water content reduces the solubility of K03861.[1][4] If you observe precipitation, you can try to

redissolve the compound by gentle warming and/or sonication.[2] However, to prevent this, it is

best to use fresh, anhydrous DMSO and aliquot stock solutions.

Troubleshooting Guides
Issue 1: K03861 fails to dissolve completely in DMSO.

Possible Cause: The DMSO has absorbed moisture, reducing its solvating power for

K03861.[1][2]

Solution:

Use a new, sealed bottle of anhydrous DMSO.
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If using an older bottle of DMSO, ensure it has been stored properly in a dry environment

with the cap tightly sealed.[3]

Gentle warming or sonication can aid in dissolving the compound.[2]

Issue 2: Inconsistent results in cell-based assays.

Possible Cause 1: Inaccurate concentration of K03861 due to precipitation in the stock

solution.

Solution 1: Visually inspect your stock solution for any precipitate before preparing your

working dilutions. If precipitation is present, attempt to redissolve it as described above.

Always prepare fresh dilutions for each experiment.[6]

Possible Cause 2: The final concentration of DMSO in the cell culture medium is too high,

causing cellular stress or other off-target effects.[7]

Solution 2: Maintain a final DMSO concentration of less than 0.5% in your cell-based assays,

and ideally below 0.1% for sensitive cell lines.[7] Remember to include a vehicle control with

the same final DMSO concentration in your experimental design.[7]

Issue 3: Compound precipitates when diluted into aqueous media.

Possible Cause: K03861 is poorly soluble in aqueous solutions. The "solvent shock" of rapid

dilution from a high-concentration DMSO stock into an aqueous buffer can cause the

compound to crash out of solution.[8]

Solution:

Perform a stepwise dilution rather than a single large dilution.[8]

Ensure the final concentration of the compound in the aqueous buffer does not exceed its

solubility limit.

Gently warming the aqueous media to 37°C before adding the DMSO stock can

sometimes improve solubility.[9]
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Data Presentation
Table 1: Solubility of K03861

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 100 - 250[1][2] 199.4 - 498.5[1][2]

Use of fresh,

anhydrous DMSO is

critical as moisture

absorption reduces

solubility.[1][2]

Ultrasonic treatment

may be needed for

higher concentrations.

[2]

Ethanol 15 - 50.15[1] -

Water Insoluble[1] Insoluble[1]

Table 2: Storage and Stability of K03861

Form
Storage
Temperature

Duration Recommendations

Solid Powder -20°C 3 years[2]
Store protected from

light.

In DMSO -80°C 1 year[1]

Aliquot into single-use

vials to avoid repeated

freeze-thaw cycles.[1]

In DMSO -20°C 1 month[1]
Aliquot into single-use

vials.[1]
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Protocol 1: Preparation of K03861 Stock Solution

Materials:

K03861 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure: a. Before opening, briefly centrifuge the vial of K03861 powder to ensure all the

solid is at the bottom. b. Aseptically weigh the desired amount of K03861. c. Add the

appropriate volume of fresh, anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM or 50 mM). d. Vortex the solution thoroughly until the solid is completely

dissolved. e. If complete dissolution is difficult, sonicate the vial in a water bath for short

intervals. f. Aliquot the stock solution into sterile, single-use microcentrifuge tubes. g. Store

the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: General Procedure for Cell-Based Assays

Materials:

Cultured cells in multi-well plates

Complete cell culture medium

K03861 DMSO stock solution

Vehicle control (anhydrous DMSO)

Procedure: a. Seed cells at the desired density in multi-well plates and allow them to adhere

overnight. b. On the day of treatment, thaw a single aliquot of the K03861 DMSO stock

solution at room temperature. c. Prepare serial dilutions of the K03861 stock solution in

complete cell culture medium to achieve the desired final concentrations. Ensure the final
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DMSO concentration remains below 0.5%. d. Prepare a vehicle control by diluting an

equivalent volume of DMSO in the culture medium. e. Carefully remove the old medium from

the cells and replace it with the medium containing the various concentrations of K03861 or

the vehicle control. f. Incubate the cells for the desired experimental duration (e.g., 24, 48, or

72 hours). g. Proceed with downstream analysis, such as cell viability assays (e.g., MTT or

CCK-8), cell cycle analysis by flow cytometry, or Western blotting for target proteins.[10][11]

Mandatory Visualization
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Caption: K03861 inhibits the CDK2/Cyclin E complex, preventing Rb phosphorylation and

blocking G1/S transition.
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Caption: General experimental workflow for studying the effects of K03861 in cell culture.
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Caption: A logical troubleshooting guide for addressing inconsistent experimental results with

K03861.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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